![molecular formula C23H25N3O6 B264523 N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B264523.png)
N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, commonly known as BDP-9066, is a novel chemical compound with potential therapeutic applications. BDP-9066 is a pyrrolidine-3-carboxamide derivative that has been synthesized using a unique method.
Mechanism of Action
BDP-9066 acts by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. By inhibiting COX-2, BDP-9066 reduces inflammation and pain. It also acts on the GABA receptor, which is responsible for the regulation of neuronal excitability. By interacting with the GABA receptor, BDP-9066 reduces seizures and convulsions.
Biochemical and Physiological Effects:
BDP-9066 has been found to have a wide range of biochemical and physiological effects. It reduces inflammation and pain by inhibiting COX-2 activity. It also reduces seizures and convulsions by interacting with the GABA receptor. BDP-9066 has been found to be well-tolerated and safe in animal studies.
Advantages and Limitations for Lab Experiments
BDP-9066 has several advantages for use in laboratory experiments. It has a unique chemical structure that makes it a promising candidate for drug development. It has been found to be safe and well-tolerated in animal studies. However, there are also limitations to its use in laboratory experiments. It is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications.
Future Directions
There are several future directions for research on BDP-9066. One area of research could be the development of BDP-9066 as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could be the development of BDP-9066 as a potential treatment for chronic pain and inflammation. Further studies are needed to fully understand the potential therapeutic applications of BDP-9066.
Synthesis Methods
The synthesis of BDP-9066 involves the reaction of 1,3-benzodioxole-5-carbaldehyde with (S)-2-(tert-butoxycarbonylamino)propanoic acid, followed by the reaction with 4-methoxyphenylacetic acid and pyrrolidine-3-carboxylic acid. The resulting compound is then purified to obtain BDP-9066.
Scientific Research Applications
BDP-9066 has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Product Name |
N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
---|---|
Molecular Formula |
C23H25N3O6 |
Molecular Weight |
439.5 g/mol |
IUPAC Name |
N-[(2S)-1-(1,3-benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C23H25N3O6/c1-14(22(28)24-11-15-3-8-19-20(9-15)32-13-31-19)25-23(29)16-10-21(27)26(12-16)17-4-6-18(30-2)7-5-17/h3-9,14,16H,10-13H2,1-2H3,(H,24,28)(H,25,29)/t14-,16?/m0/s1 |
InChI Key |
NOKJVMXWDMWPBJ-LBAUFKAWSA-N |
Isomeric SMILES |
C[C@@H](C(=O)NCC1=CC2=C(C=C1)OCO2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC |
SMILES |
CC(C(=O)NCC1=CC2=C(C=C1)OCO2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC(C(=O)NCC1=CC2=C(C=C1)OCO2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.